Cas no 39201-33-7 (4-Cyanobutanoic acid)

• Product Name: 4-Cyanobutanoic acid
• CAS No: 39201-33-7
• Molecular Formula: C₅H₇NO₂
• Molecular Weight: 113.11458
• MDL: MFCD00218781
• CID: 54986

4-Cyanobutanoic acid Properties

Names and Identifiers

• 4-Cyanobutanoic acid
• 4-Cyanobutyric acid
• 4-Cyan-buttersaeure
• 4-cyanobutyrate
• 4-cyano-butyric acid
• RB3314

• MDL： MFCD00218781
• InChIKey： YXBVMSQDRLXPQV-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7NO2/c6-4-2-1-3-5(7)8/h1-3H2,(H,7,8)
• SMILES： C(CCC#N)C(O)=O

Computed Properties

• Exact Mass: 113.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 8

Experimental Properties

• LogP: 0.76488
• PSA: 61.09000
• Refractive Index: 1.4340 (estimate)
• Boiling Point: 320.4°C at 760 mmHg
• pka: 2.42(at 25℃)
• Density: 1.141

4-Cyanobutanoic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• HazardClass：8

4-Cyanobutanoic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids